Gsk583

• Molecular Formula: C20H19FN4O2S
• Molecular Weight: 398.5 g/mol
• InChI: InChI=1S/C20H19FN4O2S/c1-20(2,3)28(26,27)13-5-7-16-14(11-13)17(8-9-22-16)23-19-15-10-12(21)4-6-18(15)24-25-19/h4-11H,1-3H3,(H2,22,23,24,25)
• InChIKey: XLOGLWKOHPIJLV-UHFFFAOYSA-N

GSK583: A Next-Generation Selective RIP2 Kinase Inhibitor for NOD1/NOD2 Pathway Research & Procurement Specifications

GSK583 (CAS 1346547-00-9) is a 4-aminoquinoline-based, ATP-competitive small-molecule inhibitor of receptor-interacting serine/threonine-protein kinase 2 (RIP2/RIPK2) [1]. It was developed and pharmacologically characterized by GlaxoSmithKline as a next-generation probe compound that overcomes the limitations of earlier RIP2 inhibitors—namely insufficient kinase selectivity and modest target affinity [1]. GSK583 acts downstream of the intracellular pattern recognition receptors NOD1 and NOD2 to block pro-inflammatory cytokine production [2], and has been designated an approved chemical probe by the Chemical Probes Portal [3].

• [1] Haile PA, Votta BJ, Marquis RW, et al. The Identification and Pharmacological Characterization of 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine (GSK583), a Highly Potent and Selective Inhibitor of RIP2 Kinase. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GSK583 Ligand Page. Ligand ID: 9134. Accessed 2026. View Source
• [3] Chemical Probes Portal. Probe: GSK583. Accessed 2026. View Source

Why RIP2 Kinase Inhibitors Cannot Be Interchanged: GSK583's Differentiated Quantitative Profile

RIP2 kinase inhibitors exhibit profound differences in biochemical potency, kinome-wide selectivity breadth, cellular pathway discrimination, cross-species translation, and in vivo pharmacokinetic behavior [1]. Earlier-generation tool compounds such as WEHI-345 suffer from ~26-fold weaker target binding affinity (IC50 130 nM vs. 5 nM for GSK583), limiting their utility in complex biological environments where high target engagement is required [2][3]. Conversely, later-generation GSK analogs such as GSK2983559 and inhibitor 7 achieve higher potency but were optimized for drug-like properties (reduced hERG liability) at the expense of the extensive published in vivo validation data available for GSK583 [4]. Furthermore, not all RIP2 inhibitors have been equivalently characterized for functional selectivity over RIP3 in cellular assays—a critical consideration for experimental interpretation [1]. These quantitative and qualitative gaps mean that substitution without verification can compromise experimental reproducibility and data comparability.

• [1] Haile PA, Votta BJ, Marquis RW, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] Nachbur U, Stafford CA, Bankovacki A, et al. A RIPK2 inhibitor delays NOD signalling events yet prevents inflammatory cytokine production. Nat Commun. 2015;6:6442. doi:10.1038/ncomms7442. View Source
• [3] Comparative RIPK2 inhibitor kinase IC50 data compiled in: Table 1, PMC10266216. PMID: 37267263. View Source
• [4] Haile PA, Casillas LN, Bury MJ, et al. Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel. ACS Med Chem Lett. 2018;9(10):1039-1044. doi:10.1021/acsmedchemlett.8b00344. View Source

GSK583 Product-Specific Quantitative Differentiation: Evidence from Head-to-Head and Cross-Study Comparisons

Biochemical Potency: GSK583 Demonstrates a 26-Fold Improvement in RIP2 Kinase Inhibition Over WEHI-345

In direct comparison using recombinant human RIP2 kinase assays, GSK583 achieves an IC50 of 5 nM [1], representing a 26-fold improvement in binding affinity over the earlier-generation RIP2 inhibitor WEHI-345 (IC50 = 130 nM) [2][3]. This potency gap is large enough to materially affect target engagement in cellular and in vivo settings, where WEHI-345's lower affinity may fail to fully suppress RIP2-dependent signaling at tolerated concentrations [2].

Evidence Dimension	Biochemical inhibitory potency (IC50) against recombinant human RIP2 kinase
Target Compound Data	GSK583 IC50 = 5 nM
Comparator Or Baseline	WEHI-345 IC50 = 130 nM (human recombinant RIPK2)
Quantified Difference	26-fold greater potency (5 nM vs. 130 nM)
Conditions	In vitro kinase activity assay using recombinant human RIP2/RIPK2; ATP-competitive binding

Why This Matters

A 26-fold potency difference translates into substantially lower compound quantities needed for equivalent target coverage, reducing cost per experiment and minimizing off-target effects from excessive compound concentrations.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] Nachbur U, et al. Nat Commun. 2015;6:6442. doi:10.1038/ncomms7442. View Source
• [3] Table 1: RIPK2 Inhibitor Kinase IC50 Comparison. PMC10266216. 2023. View Source

Kinome-Wide Selectivity: GSK583 Profiled Against 300 Kinases vs. 95 Kinases for WEHI-345 at Equivalent Concentration

At a screening concentration of 1 µM, GSK583 demonstrates selectivity for RIP2 kinase in a panel of 300 kinases, with negligible inhibition of structurally related kinases including p38α and VEGFR2 [1][2]. In cross-study comparison, WEHI-345 was profiled against a panel of only 95 kinases at the same 1 µM concentration [3]. The 3.2-fold broader screening coverage (300 vs. 95 kinases) provides significantly greater confidence that GSK583 does not engage unrecognized off-target kinases that could confound experimental interpretation [1].

Evidence Dimension	Kinase selectivity profiling breadth at 1 µM compound concentration
Target Compound Data	GSK583 tested against 300 kinases; selective for RIP2
Comparator Or Baseline	WEHI-345 tested against 95 kinases at 1 µM
Quantified Difference	3.2-fold broader kinome coverage in selectivity assessment (300 vs. 95 kinases)
Conditions	Kinome-wide competitive binding assay at 1 µM compound concentration

Why This Matters

Broader selectivity profiling reduces the risk of unrecognized off-target activity that could produce misleading results in pathway analysis, protein interaction studies, or phenotypic screening campaigns.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GSK583 Ligand Page: Bioactivity Comments. View Source
• [3] Bertin Bioreagent. WEHI-345 Product Overview: Selectivity Panel Data (95 kinases at 1 µM). View Source

Cellular Pathway Discrimination: GSK583 Achieves >95% NOD1/NOD2 Pathway Inhibition vs. <40% TLR/Cytokine Pathway Inhibition at 1 µM

In primary human monocytes, GSK583 at 1 µM produces >95% inhibition of pro-inflammatory cytokine release upon activation of NOD1 and NOD2 receptors, while the same concentration yields <40% inhibition when Toll-like receptors (TLR2, TLR4, TLR7) or cytokine receptors (IL-1R, TNFR) are stimulated [1]. This >55-percentage-point discrimination window demonstrates that GSK583 functionally isolates RIP2-dependent signaling from parallel innate immune pathways—a feature not systematically quantified for many other RIP2 inhibitors at the time of GSK583's characterization [1].

Evidence Dimension	Cellular pathway discrimination: NOD1/NOD2 vs. TLR/cytokine receptor-driven cytokine release
Target Compound Data	GSK583 at 1 µM: >95% inhibition (NOD1/NOD2 pathways); <40% inhibition (TLR2/4/7 and IL-1R/TNFR pathways)
Comparator Or Baseline	Intra-compound pathway comparison; no equivalent quantitative discrimination data published for WEHI-345 in the same assay system
Quantified Difference	≥55 percentage-point discrimination between NOD1/2-dependent and NOD1/2-independent signaling
Conditions	Primary human monocytes, 1 µM GSK583, 30-min pretreatment, 6-h stimulation with pathway-specific ligands, cytokine release measured by immunoassay

Why This Matters

This quantitative pathway discrimination window ensures that experimental results attributed to RIP2 inhibition are not confounded by off-pathway effects, making GSK583 the preferred probe for dissecting NOD1/NOD2-specific biology.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source

Cross-Species Potency Translation: Human vs. Rat RIP2 IC50 Values Enable Direct Rodent-to-Human Experimental Bridging

GSK583 exhibits biochemical IC50 values of 5 nM against human RIP2 and 2 nM against rat RIP2, with the ATP-competitive mechanism confirmed in both species [1]. This 2.5-fold interspecies potency difference is modest and well-characterized, enabling reliable translation between rodent in vivo models and human ex vivo assays. By contrast, WEHI-345's cross-species potency has not been reported with equivalent granularity in primary literature, and OD36—though equipotent to GSK583 on human RIP2 (IC50 = 5.3 nM)—additionally inhibits ALK2 kinase (KD = 37 nM), introducing a confounding activity for in vivo studies [2].

Evidence Dimension	Cross-species RIP2 inhibitory potency (IC50) and species translation fidelity
Target Compound Data	GSK583: Human RIP2 IC50 = 5 nM; Rat RIP2 IC50 = 2 nM (ATP-competitive)
Comparator Or Baseline	OD36: Human RIP2 IC50 = 5.3 nM but also inhibits ALK2 (KD = 37 nM); WEHI-345 rat RIP2 potency not systematically reported
Quantified Difference	GSK583: 2.5-fold human/rat potency ratio; OD36: equipotent on RIP2 but lacks RIP2-exclusive selectivity (ALK2 off-target KD = 37 nM)
Conditions	Fluorescence polarization (FP) binding assay configured for human and rat RIP2; ATP-competitive kinase activity assay

Why This Matters

Well-characterized cross-species potency allows researchers to confidently extrapolate in vivo rodent efficacy data to human tissue models, reducing uncertainty in translational experimental design.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] Chemical Probes Portal. OD36 (PD117733) Probe Page: RIPK2 IC50 5.3 nM, ALK2 KD 37 nM. View Source

RIP3 Functional Selectivity: Biochemical RIP3 Binding Does Not Translate to Cellular RIP3 Pathway Activity at Concentrations Up to 10 µM

Although GSK583 binds RIP3 kinase in biochemical FP assays (RIP3 FP IC50 = 16 nM) with affinity comparable to RIP2 (RIP2 FP IC50 = 5 nM), it shows no inhibition of RIP3-dependent necroptotic cell death in cellular assays at concentrations up to 10 µM [1][2]. This >625-fold window between biochemical RIP3 binding (16 nM) and the absence of cellular functional activity at 10,000 nM is attributed to the very low KM,ATP of RIP3, which attenuates ATP-competitive inhibitor occupancy in the cellular context [1]. This property is critical for experiments where RIP3-mediated necroptosis must be ruled out as a confounding variable.

Evidence Dimension	Functional selectivity: biochemical RIP3 binding vs. cellular RIP3-dependent necroptosis inhibition
Target Compound Data	GSK583: RIP3 FP IC50 = 16 nM (biochemical); no RIP3-dependent necroptosis inhibition at ≤10 µM (cellular)
Comparator Or Baseline	Intra-compound comparison; no cellular RIP3 functional selectivity data systematically reported for WEHI-345
Quantified Difference	>625-fold disconnect between biochemical RIP3 binding potency (16 nM) and cellular functional inactivity (≥10 µM)
Conditions	In-house FP binding assay for RIP3; cellular necroptosis assay in RIP3-dependent cell death model at concentrations up to 10 µM

Why This Matters

Researchers studying RIP2-dependent inflammation can use GSK583 at biologically active concentrations (≤1 µM) without inadvertently suppressing RIP3-mediated necroptosis, preserving the integrity of cell death pathway readouts.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] Selleck Chemicals. GSK583 Datasheet (S8261): RIP3 FP IC50 and cellular necroptosis data. View Source

In Vivo Oral Pharmacodynamic Efficacy: Defined Exposure-Response Relationships in Both Rat and Mouse Acute Inflammation Models

GSK583 demonstrates dose-dependent in vivo efficacy upon oral administration in both rat and mouse models of NOD1/NOD2-driven acute inflammation [1]. In rats, GSK583 (0.1–10 mg/kg, p.o.) inhibits serum KC (rodent IL-8 orthologue) with an IC50 derived from blood concentrations of 50 nM (20 ng/mL). In mice, GSK583 inhibits both serum KC levels and neutrophil recruitment into the peritoneal cavity with an IC50 of 37 nM (15 ng/mL) derived from blood concentrations [1][2]. This oral bioavailability and well-defined PK/PD relationship distinguishes GSK583 from WEHI-345, which requires higher doses (3–10 mg/kg) and exhibits more limited published PK characterization [3].

Evidence Dimension	In vivo oral pharmacodynamic efficacy and PK/PD relationship
Target Compound Data	GSK583: Rat serum KC IC50 = 50 nM (blood conc.), Mouse serum KC IC50 = 37 nM (blood conc.), oral dosing 0.1–10 mg/kg
Comparator Or Baseline	WEHI-345: In vivo efficacy at 3–10 mg/kg i.p./p.o. in EAE mouse model; limited published PK characterization
Quantified Difference	GSK583 demonstrates well-defined blood concentration–response IC50 values in two species; WEHI-345 systemic PK/PD parameters not reported with equivalent quantitative precision
Conditions	Rat: MDP/FK156-induced peritonitis model; Mouse: NOD1 agonist-induced peritonitis model; oral administration

Why This Matters

The availability of species-specific PK/PD IC50 values enables researchers to design in vivo dosing regimens with predictable target coverage, reducing the number of animals required for dose-ranging studies.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] Chemical Probes Portal. GSK583: In Vivo Validation Data (rat and mouse PK). View Source
• [3] Nachbur U, et al. Nat Commun. 2015;6:6442. Figure 7: WEHI-345 in vivo bioavailability and EAE model data. View Source

GSK583 Best-Fit Application Scenarios: Where This Compound Delivers Definitive Value Over Alternatives

NOD1/NOD2 Pathway Dissection in Primary Human Immune Cells

GSK583's demonstrated >95% vs. <40% pathway discrimination at 1 µM in primary human monocytes [1] makes it the appropriate probe for experiments requiring clean separation of NOD1/NOD2-dependent signaling from TLR- or cytokine receptor-driven pathways. Researchers investigating innate immune crosstalk, synergy between NOD and TLR pathways, or RIP2's specific contribution to inflammatory cytokine cascades can use GSK583 at 1 µM to achieve near-complete RIP2 pathway blockade without suppressing parallel signaling routes. Procurement recommendation: order GSK583 at ≥98% HPLC purity , store desiccated at -20°C, and prepare fresh DMSO stocks for each experiment to maintain cellular potency (TNFα IC50 = 8 nM in primary monocytes).

Preclinical In Vivo Efficacy Studies in Rodent Inflammation Models Requiring Oral Dosing

GSK583's well-characterized oral pharmacokinetics (rat half-life 3.1 h, clearance 15 mL/min/kg; mouse half-life 2.1 h, clearance 13 mL/min/kg) [2] and established PK/PD relationships (rat blood IC50 = 50 nM for serum KC; mouse blood IC50 = 37 nM) [1] support its use as a preclinical in vivo tool compound in acute inflammation challenge models. Unlike WEHI-345, which lacks equivalently detailed systemic PK characterization [3], GSK583 enables dose selection based on target coverage calculations. Researchers should note that GSK583 inhibits hERG and CYP3A4 [1], which precludes its use in chronic dosing or cardiovascular safety studies but does not affect its utility in acute rodent pharmacodynamic experiments at doses of 0.1–10 mg/kg p.o.

Human Ex Vivo Tissue Pharmacology: Crohn's Disease and Ulcerative Colitis Biopsy Studies

GSK583 has been validated in human ex vivo disease models using intestinal explant cultures from Crohn's disease and ulcerative colitis patients, where it inhibits both TNFα and IL-6 production with an IC50 of ~200 nM [1]. This direct human tissue evidence—combined with GSK583's human whole blood MDP-stimulated TNFα IC50 of 237 nM [1]—provides translational confidence not available for many other RIP2 inhibitors. For procurement: the compound's demonstrated stability as a powder (≥1 year at -20°C) and as DMSO stock solutions (up to 1 month at -20°C) supports batch purchasing for multi-site or longitudinal human tissue studies.

Kinase Signaling Studies Requiring RIP3 Necroptosis Pathway Exclusion

For experiments where both RIP2-dependent inflammation and RIP3-dependent necroptosis may be simultaneously engaged (e.g., bacterial infection models, ischemia-reperfusion injury), GSK583's functional selectivity profile—potent RIP2 inhibition (IC50 5 nM) with no cellular RIP3 necroptosis activity at ≤10 µM [1]—enables unambiguous attribution of observed effects to RIP2. This >625-fold window between biochemical RIP3 binding and functional inactivity is a distinctive experimental safeguard. Researchers should confirm lot-specific purity (≥98% HPLC) upon receipt, as trace contaminants could theoretically confound cell death readouts in sensitive necroptosis assays.

• [1] Haile PA, et al. J Med Chem. 2016;59(10):4867-4880. doi:10.1021/acs.jmedchem.6b00211. PMID: 27109867. View Source
• [2] Chemical Probes Portal. GSK583: In Vivo PK Parameters (rat and mouse). View Source
• [3] Nachbur U, et al. Nat Commun. 2015;6:6442. View Source